Cas no 1805710-70-6 (Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate
• CAS No: 1805710-70-6
• MF: C₁₃H₁₇BrO₃
• MW: 301.176283597946
• CID: 4794713
• Update Time: 2025-10-29

Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate

• Inchi： 1S/C13H17BrO3/c1-2-17-13(16)12-10(7-4-8-14)5-3-6-11(12)9-15/h3,5-6,15H,2,4,7-9H2,1H3
• InChI Key： KIZWSHQRYHFIRP-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(CO)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate

Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate (CAS No. 1805710-70-6): A Comprehensive Overview

Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate, identified by its CAS number 1805710-70-6, is a significant compound in the realm of chemical and pharmaceutical research. This organic molecule, featuring a benzoate backbone with substituents that include a bromopropyl group and a hydroxymethyl group, has garnered attention due to its versatile applications in synthetic chemistry and potential biological activities.

The structure of Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate consists of a benzene ring esterified with an ethyl group, further modified by the presence of a bromine-substituted propyl chain at the 2-position and a hydroxymethyl group at the 6-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The bromopropyl moiety, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings, which are widely employed in pharmaceutical and materials science applications.

Recent advancements in the field of drug discovery have highlighted the importance of molecular diversity in identifying novel therapeutic agents. Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate fits well within this paradigm, as its structural features allow for the exploration of diverse pharmacophores. For instance, modifications at the hydroxymethyl group can lead to the formation of ethers or esters, which may alter the compound's solubility and bioavailability. Similarly, the 3-bromopropyl side chain offers opportunities for further derivatization, enabling researchers to fine-tune interactions with biological targets.

In vitro studies have begun to elucidate the potential biological relevance of Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate. Initial investigations suggest that this compound may exhibit modest inhibitory activity against certain enzymes implicated in inflammatory pathways. The hydroxymethyl group, being polar and hydrogen bondable, could interact with active sites or binding pockets on these enzymes, potentially modulating their activity. Furthermore, the presence of both bromine and hydroxymethyl groups provides multiple points for interaction with biological systems, making it a promising scaffold for structure-activity relationship (SAR) studies.

The synthesis of Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate involves multi-step organic transformations that highlight its synthetic utility. A common synthetic route begins with the bromination of commercially available methyl benzoate at the 2-position using N-bromosuccinimide (NBS), followed by reaction with 3-bromopropanol to introduce the bromopropyl side chain. Subsequent reduction of any remaining carbonyl groups and esterification complete the synthesis. This methodological approach underscores the compound's accessibility and suitability for large-scale production.

The role of computational chemistry in optimizing synthetic routes has become increasingly prominent. Molecular modeling studies have been employed to predict the most favorable reaction conditions for synthesizing Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate. These studies often involve density functional theory (DFT) calculations to assess reaction energetics and transition state geometries. Such computational insights can guide experimentalists in minimizing side reactions and improving yields, thereby streamlining the synthetic process.

As research progresses, Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate is likely to find applications beyond traditional pharmaceutical intermediates. Its structural features make it an attractive candidate for materials science applications, such as liquid crystals or organic electronic components. The ability to functionalize both aromatic and aliphatic regions allows for tailored properties that could be exploited in designing novel materials with specific optical or electronic characteristics.

The regulatory landscape surrounding new chemical entities necessitates thorough characterization before commercialization. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming the identity and purity of Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate. These methods provide critical data for regulatory submissions and ensure that the compound meets stringent quality standards required for industrial use.

In conclusion, Ethyl 2-(3-bromopropyl)-6-(hydroxymethyl)benzoate represents a compelling example of how structural diversity can drive innovation in chemical research. Its unique combination of functional groups offers numerous opportunities for further exploration in both medicinal chemistry and materials science. As our understanding of its properties continues to grow, so too will its utility across various scientific disciplines.